Cas no 1806815-84-8 (2-Amino-4-chloro-5-(difluoromethyl)-3-hydroxypyridine)

• Product Name: 2-Amino-4-chloro-5-(difluoromethyl)-3-hydroxypyridine
• CAS No: 1806815-84-8
• MF: C₆H₅ClF₂N₂O
• MW: 194.566507101059
• CID: 4917172
• Update Time: 2025-06-08

2-Amino-4-chloro-5-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-chloro-5-(difluoromethyl)-3-hydroxypyridine

• Inchi： 1S/C6H5ClF2N2O/c7-3-2(5(8)9)1-11-6(10)4(3)12/h1,5,12H,(H2,10,11)
• InChI Key： JXUGQEHANDJXGJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N)=NC=C1C(F)F)O

Computed Properties

• Exact Mass: 194.006
• Monoisotopic Mass: 194.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-4-chloro-5-(difluoromethyl)-3-hydroxypyridine

Professional Introduction to 2-Amino-4-chloro-5-(difluoromethyl)-3-hydroxypyridine (CAS No. 1806815-84-8)

2-Amino-4-chloro-5-(difluoromethyl)-3-hydroxypyridine, with the CAS number 1806815-84-8, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic compound features a pyridine core with multiple functional groups, including an amino group, a chloro substituent, and a difluoromethyl group, making it a versatile intermediate for various synthetic applications. The hydroxyl group further enhances its reactivity, enabling diverse chemical transformations that are crucial for drug development.

The compound's structure is highly intriguing due to the presence of multiple electron-withdrawing and electron-donating groups. The amino group not only contributes to the compound's basicity but also serves as a nucleophilic center for further functionalization. The chloro substituent on the fourth position of the pyridine ring increases the electrophilicity of the ring, making it susceptible to nucleophilic aromatic substitution reactions. Additionally, the difluoromethyl group on the fifth position introduces electron-withdrawing effects, which can modulate the reactivity and electronic properties of the molecule.

In recent years, 2-amino-4-chloro-5-(difluoromethyl)-3-hydroxypyridine has garnered attention in academic and industrial research due to its potential applications in medicinal chemistry. The compound's unique structural features make it an excellent candidate for designing novel pharmacophores. For instance, its ability to undergo selective functionalization has been exploited in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases.

One of the most notable applications of this compound is in the development of tyrosine kinase inhibitors (TKIs). Tyrosine kinases play a pivotal role in signal transduction pathways and are often overexpressed in cancer cells. By targeting these kinases, TKIs can inhibit aberrant signaling pathways that drive tumor growth and progression. The structural motifs present in 2-amino-4-chloro-5-(difluoromethyl)-3-hydroxypyridine allow for the design of molecules that can effectively bind to the ATP-binding pockets of tyrosine kinases, thereby blocking their activity.

Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against several tyrosine kinases, including Bruton's tyrosine kinase (BTK) and Janus kinase (JAK). BTK inhibitors, for example, have shown promise in treating B-cell malignancies such as chronic lymphocytic leukemia (CLL). The ability of 2-amino-4-chloro-5-(difluoromethyl)-3-hydroxypyridine to serve as a scaffold for designing such inhibitors highlights its importance in drug discovery.

The hydroxyl group in this compound also plays a crucial role in its biological activity. Hydroxylated pyridines are known to interact with biological targets through hydrogen bonding, which can enhance binding affinity and selectivity. This property has been leveraged in the design of molecules that target specific enzymes or receptors involved in disease pathways. For instance, hydroxylated pyridines have been found to be effective in inhibiting proteases that are involved in viral replication or bacterial infection.

The synthesis of 2-amino-4-chloro-5-(difluoromethyl)-3-hydroxypyridine involves multiple steps, each requiring careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by functional group interconversions. The use of advanced catalytic systems has further improved the efficiency of these synthetic processes, allowing for scalable production of the compound.

In conclusion, 2-amino-4-chloro-5-(difluoromethyl)-3-hydroxypyridine (CAS No. 1806815-84-8) is a versatile and important compound in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for designing novel therapeutic agents targeting various diseases. Ongoing research continues to explore new applications and synthetic methodologies for this compound, ensuring its continued relevance in drug development efforts.